Cas no 2270915-07-4 (2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol)

• Product Name: 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol
• CAS No: 2270915-07-4
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD31583433
• CID: 4780529
• Update Time: 2026-02-27

2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol
• 2-(((2-Chloropyridin-3-yl)methylene)amino)ethan-1-ol
• (E)-2-(((2-Chloropyridin-3-yl)methylene)amino)ethan-1-ol
• 2-[(E)-[(2-chloropyridin-3-yl)methylidene]amino]ethan-1-ol

• MDL： MFCD31583433
• Inchi： 1S/C8H9ClN2O/c9-8-7(2-1-3-11-8)6-10-4-5-12/h1-3,6,12H,4-5H2/b10-6+
• InChI Key： ZLKMERCPEVLIJW-UXBLZVDNSA-N
• SMILES： ClC1C(=CC=CN=1)/C=N/CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 0.7
• Topological Polar Surface Area: 45.5

Additional information on 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol

Recent Advances in the Study of 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol (CAS: 2270915-07-4)

The compound 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol (CAS: 2270915-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This Schiff base derivative, characterized by its unique structural features, has shown promising potential in various applications, including medicinal chemistry and drug development. Recent studies have focused on elucidating its synthesis, biological activity, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.

One of the key areas of investigation has been the synthesis and structural characterization of 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol. Researchers have developed optimized synthetic routes to produce this compound with high yield and purity. Spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its structure, while X-ray crystallography has provided insights into its molecular geometry. These studies have laid a solid foundation for further exploration of its biological properties.

In terms of biological activity, preliminary studies have demonstrated that 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol exhibits notable antimicrobial and antifungal properties. In vitro assays have shown inhibitory effects against a range of pathogenic bacteria and fungi, suggesting its potential as a lead compound for the development of new antimicrobial agents. Additionally, molecular docking studies have indicated possible interactions with key microbial enzymes, providing a mechanistic basis for its observed activity.

Beyond its antimicrobial potential, recent research has also explored the compound's role in cancer therapy. In vitro studies on various cancer cell lines have revealed cytotoxic effects, particularly in cells with high proliferation rates. Mechanistic studies suggest that the compound may induce apoptosis through the activation of intrinsic pathways, making it a candidate for further investigation in oncology. However, more extensive preclinical studies are needed to fully understand its efficacy and safety profile.

The pharmacokinetic properties of 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol have also been a focus of recent research. Studies on its absorption, distribution, metabolism, and excretion (ADME) have provided valuable data for its potential use as a drug candidate. While the compound shows reasonable stability and bioavailability, further optimization may be required to enhance its therapeutic index and reduce potential side effects.

In conclusion, 2-{[(1E)-(2-Chloropyridin-3-yl)methylene]amino}ethanol (CAS: 2270915-07-4) represents a promising compound with diverse biological activities. Its antimicrobial and anticancer properties, coupled with its well-characterized synthesis and structure, make it a valuable subject for ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacokinetic profile, and conducting in vivo evaluations to assess its clinical potential. The continued exploration of this compound may yield significant contributions to the fields of medicinal chemistry and pharmaceutical sciences.